3-{[2,4'-Bipyridine]-5-yl}-1-(oxan-4-yl)urea

• IUPAC Name: 1-(oxan-4-yl)-3-(6-pyridin-4-ylpyridin-3-yl)urea
• InChI: InChI=1S/C16H18N4O2/c21-16(19-13-5-9-22-10-6-13)20-14-1-2-15(18-11-14)12-3-7-17-8-4-12/h1-4,7-8,11,13H,5-6,9-10H2,(H2,19,20,21)
• InChI Key: CSDWNCAFVBGMSN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC(=O)NC2=CN=C(C=C2)C3=CC=NC=C3
• Molecular Formula: C16H18N4O2
• Molecular Weight: 298.34 g/mol

Description

The compound “3-{[2,4’-Bipyridine]-5-yl}-1-(oxan-4-yl)urea” is a complex organic molecule that contains several functional groups. It includes a bipyridine moiety, an oxan-4-yl group, and a urea group. Bipyridine compounds are known for their ability to act as ligands in coordination chemistry. The oxan-4-yl group is a cyclic ether with an amine functional group. Urea derivatives have been reported in various chemical reactions.

Molecular Structure Analysis

The molecular structure of “3-{[2,4’-Bipyridine]-5-yl}-1-(oxan-4-yl)urea” can be deduced from its components. Bipyridine is a planar molecule with two nitrogen atoms capable of coordinating with metal ions. The oxan-4-yl group is a cyclic ether with an amine functional group. The urea group consists of a carbonyl group flanked by two amine groups.

Scientific Research Applications

Coordination Chemistry and Ligands

• Bipyridines, including derivatives like our compound, serve as excellent ligands in coordination chemistry. . Researchers can explore the coordination behavior of this compound with different metals and study its ligand exchange reactions.

Crystal Engineering and Solid-State Properties

• Investigating the solid-state forms (polymorphs, solvates, co-crystals) of our compound is essential. Researchers can explore its crystal packing, intermolecular interactions, and mechanical properties. .

Future Directions

The future directions for research on “3-{[2,4’-Bipyridine]-5-yl}-1-(oxan-4-yl)urea” could include further exploration of its synthesis, characterization of its physical and chemical properties, investigation of its reactivity, and potential applications in coordination chemistry or other areas. Given the known properties of bipyridine and urea derivatives, this compound could have interesting chemical properties worth exploring.

Mechanism of Action

Target of Action

Bipyridine compounds are known to be starting materials or precursors for a variety of valuable substances such as biologically active molecules, ligands for catalysts, photosensitizers, viologens, and supramolecular architectures . Urea derivatives have been shown to have strong cytokinin activity

Mode of Action

Bipyridine compounds are known to strongly coordinate with metal centers , and urea derivatives have been shown to bind specifically to the same site at cytokinin-binding protein . These could potentially be part of the mode of action for this compound.

Biochemical Pathways

Without specific studies on “3-{[2,4’-Bipyridine]-5-yl}-1-(oxan-4-yl)urea”, it’s difficult to determine the exact biochemical pathways this compound affects. Given the known properties of bipyridine and urea derivatives, it’s possible that this compound could affect pathways related to metal ion homeostasis or cytokinin signaling .

Pharmacokinetics

Studies on similar compounds suggest that factors such as solubility, stability, and molecular size could influence its bioavailability .

Result of Action

Based on the known effects of bipyridine and urea derivatives, it’s possible that this compound could have effects related to metal ion coordination or cytokinin signaling .